Cas no 730976-55-3 (5-phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 730976-55-3
• MF: C₂₀H₁₆N₂OS₂
• MW: 364.483841896057
• CID: 3106603
• PubChem ID: 2398065
• Update Time: 2025-06-11

5-phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-mercapto-5-phenyl-3-(2-phenylethyl)thieno[2,3-d]pyrimidin-4(3H)-one
• 5-phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 5-phenyl-3-(2-phenylethyl)-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• 730976-55-3
• EN300-08310
• Z55664303
• 5-phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2-Mercapto-3-phenethyl-5-phenylthieno[2,3-d]pyrimidin-4(3h)-one
• AKOS005198868
• CS-0348359

• Inchi： 1S/C20H16N2OS2/c23-19-17-16(15-9-5-2-6-10-15)13-25-18(17)21-20(24)22(19)12-11-14-7-3-1-4-8-14/h1-10,13H,11-12H2,(H,21,24)
• InChI Key： NMTKLFPPZHWUHK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2=C1NC(N(C2=O)CCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 364.07040549Da
• Monoisotopic Mass: 364.07040549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 730976-55-3): A Comprehensive Overview

5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 730976-55-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique structural features of this molecule make it a promising candidate for further research and development in drug discovery.

The chemical structure of 5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one consists of a thienopyrimidine core with a phenyl group at the 5-position and a 2-phenylethyl substituent at the 3-position. The presence of a sulfur atom in the 2-position adds to its structural complexity and contributes to its biological activity. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets, making it an attractive template for the design of new drugs.

Recent studies have highlighted the potential of 5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in cancer therapy. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, the compound has been shown to induce apoptosis by disrupting mitochondrial function and activating caspase cascades.

In addition to its antitumor properties, 5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one have been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

The safety profile of 5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has also been evaluated in preclinical models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in vitro or in vivo. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, 5-Phenyl-3-(2-phenylethyl)-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 730976-55-3) is a promising compound with diverse biological activities that warrant further investigation. Its antitumor and anti-inflammatory properties make it a valuable candidate for drug discovery and development. Ongoing research aims to optimize its structure for improved potency and selectivity while ensuring favorable pharmacokinetic and safety profiles. As our understanding of this compound continues to grow, it holds great potential for contributing to the advancement of medical treatments for various diseases.